Cas no 1251606-02-6 (N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251606-02-6
• MF: C₂₀H₂₅N₃O₆S
• MW: 435.494004011154
• CID: 5956401
• PubChem ID: 49666335
• Update Time: 2025-07-18

N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• N-(3,5-dimethoxyphenyl)-2-(2-oxo-3-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• N-(3,5-dimethoxyphenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• 1251606-02-6
• AKOS024485823
• F3406-8715
• VU0625134-1
• N-(3,5-dimethoxyphenyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• Inchi： 1S/C20H25N3O6S/c1-28-16-11-15(12-17(13-16)29-2)21-19(24)14-22-8-6-7-18(20(22)25)30(26,27)23-9-4-3-5-10-23/h6-8,11-13H,3-5,9-10,14H2,1-2H3,(H,21,24)
• InChI Key： BIOROBNJFMJLAX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC(OC)=C1)(=O)CN1C(=O)C(S(N2CCCCC2)(=O)=O)=CC=C1

Computed Properties

• Exact Mass: 435.14640670g/mol
• Monoisotopic Mass: 435.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

Comprehensive Analysis of N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251606-02-6)

The compound N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide, identified by its CAS No. 1251606-02-6, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine-1-sulfonyl moiety and a dimethoxyphenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel compounds like N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide has surged due to the growing focus on small-molecule inhibitors and kinase-targeted therapies. This compound's sulfonyl and acetamide functionalities are critical for its bioactivity, often explored in the context of anti-inflammatory and anti-cancer research. Its CAS No. 1251606-02-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed journals. Its piperidine ring contributes to its lipophilicity, enhancing membrane permeability—a key factor in drug design. This property is particularly valuable in the development of central nervous system (CNS) drugs, a hot topic in pharmaceutical forums and AI-driven drug discovery platforms.

From a structural perspective, the dimethoxyphenyl group in CAS No. 1251606-02-6 is known to interact with aromatic residues in protein binding sites, making it a versatile scaffold for structure-activity relationship (SAR) studies. Researchers often compare its efficacy with other sulfonamide-based compounds, a trending topic in medicinal chemistry discussions. Its potential as a protease inhibitor or receptor modulator is also under investigation, addressing common queries in scientific search engines.

In conclusion, N-(3,5-dimethoxyphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251606-02-6) represents a promising candidate for advanced therapeutic applications. Its combination of sulfonyl, piperidine, and acetamide functionalities offers a rich platform for innovation, aligning with global research trends in targeted drug delivery and biomolecular engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of bioactive molecules.